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Compound of Interest

Compound Name: Barium perchlorate trihydrate

Cat. No.: B7884908 Get Quote

This technical guide provides a comprehensive overview of the safety information for Barium
Perchlorate Trihydrate, compiled from various Safety Data Sheets (SDS). It is intended for

researchers, scientists, and drug development professionals who handle this substance.

Chemical Identification and Physical Properties
Barium perchlorate trihydrate is a white, crystalline, odorless solid.[1][2] It is soluble in water,

alcohol, and acetone. Being hygroscopic, it readily absorbs moisture from the air.[1][3]

Property Value Source

CAS Number 10294-39-0 [1][3][4]

Molecular Formula Ba(ClO₄)₂·3H₂O [1][2]

Molecular Weight
390.27 g/mol (or 390.32 g/mol

)
[2][4]

Appearance White crystalline solid [1][2]

Odor Odorless [1][2]

Decomposition Temperature 400 °C (752 °F) [2]

Solubility
Soluble in cold water, hot

water, acetone, alcohol
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Hazard Identification and Classification
Barium perchlorate trihydrate is classified as a hazardous chemical.[3] It is a strong oxidizer

and can cause fire or explosion, especially when in contact with combustible materials.[3][5][6]

It is also harmful if swallowed or inhaled.[3][5][6]

Hazard Classification Category GHS Hazard Statement

Oxidizing solids Category 1
H271: May cause fire or

explosion; strong oxidizer

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled

Source:[3][5][6]

Signal Word: Danger[1][3][5]

The following diagram illustrates the primary hazards associated with barium perchlorate
trihydrate.
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Hazard relationships of Barium Perchlorate Trihydrate.

Toxicological Information
Acute exposure to barium perchlorate trihydrate can be hazardous. It is harmful if swallowed

or inhaled.[3][5] Ingestion may lead to abdominal pain, nausea, vomiting, and diarrhea.[2]

Inhalation can cause respiratory tract irritation.[2] The substance may also cause irritation to

the skin and eyes.[2]

Route of Exposure Health Effects

Ingestion
Harmful.[3][5] May cause abdominal pain,

nausea, vomiting, and diarrhea.[2]

Inhalation
Harmful.[3][5] May cause respiratory tract

irritation.[2]

Skin Contact Causes skin irritation.[2]

Eye Contact Causes serious eye irritation.[2]

LD50/LC50 Data:

LD50 (Oral): Not available

LC50 (Inhalation): Not available

First-Aid Measures
In case of exposure, immediate medical attention is required. The following are general first-aid

measures:
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Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[5]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[5]

Handling and Storage
Proper handling and storage procedures are crucial to ensure safety.

Handling:

Avoid contact with skin and eyes.[5]

Avoid formation of dust and aerosols.[5]

Provide appropriate exhaust ventilation where dust is formed.[5]

Keep away from sources of ignition - No smoking.[5]

Keep away from clothing and other combustible materials.[3]

Wash hands before breaks and at the end of the workday.[5]

Storage:

Store in a cool place.[5]

Keep the container tightly closed in a dry and well-ventilated place.[5]
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Do not store near combustible materials.[3]

This substance is hygroscopic.[3]

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Use personal protective equipment.[5]

Avoid dust formation.[5]

Ensure adequate ventilation.[5]

Evacuate personnel to safe areas.[5]

Sweep up and shovel.[5] Contain spillage, and then collect with an electrically protected

vacuum cleaner or by wet-brushing and place in a container for disposal according to local

regulations.[5]

Do not let the product enter drains.[5]

The following workflow outlines the general procedure for handling a spill of barium
perchlorate trihydrate.
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Workflow for handling a spill of Barium Perchlorate Trihydrate.
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Fire-Fighting Measures
Barium perchlorate trihydrate is a strong oxidizer and may cause or intensify fire.

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific hazards arising from the chemical: This substance is an oxidizer; contact with

combustible/organic material may cause fire.[3] Hazardous decomposition products include

hydrogen chloride and barium oxides.[3]

Special protective equipment for firefighters: Wear self-contained breathing apparatus for

firefighting if necessary.[5]

Exposure Controls and Personal Protection
To minimize exposure, the following controls and personal protective equipment should be

used:

Engineering Controls: Ensure that eyewash stations and safety showers are close to the

workstation location.[3] Provide appropriate exhaust ventilation at places where dust is

formed.[5]

Personal Protective Equipment:

Eye/face protection: Safety glasses with side-shields conforming to EN166.[5]

Skin protection: Handle with gloves. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices. Wash and dry hands.[5]

Respiratory protection: Where risk assessment shows air-purifying respirators are

appropriate, use a full-face particle respirator type N100 (US) or type P3 (EN 143)

respirator cartridges as a backup to engineering controls.[4]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Users should consult the specific SDS for Barium Perchlorate Trihydrate
from their supplier for complete and up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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